Cas no 1315369-09-5 (N-(1,1-dioxo-1λ?-thiolan-3-yl)-2-(piperazin-1-yl)acetamide dihydrochloride)

• Product Name: N-(1,1-dioxo-1λ?-thiolan-3-yl)-2-(piperazin-1-yl)acetamide dihydrochloride
• CAS No: 1315369-09-5
• MF: C₁₀H₂₀ClN₃O₃S
• MW: 297.80210018158
• MDL: MFCD19382263
• CID: 5572834
• PubChem ID: 54594292
• Update Time: 2026-03-11

N-(1,1-dioxo-1λ?-thiolan-3-yl)-2-(piperazin-1-yl)acetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-(piperazin-1-yl)acetamide dihydrochloride
• n-(1,1-Dioxo-1λ6-thiolan-3-yl)-2-(piperazin-1-yl)acetamide dihydrochloride
• N-(1,1-dioxo-1λ?-thiolan-3-yl)-2-(piperazin-1-yl)acetamide dihydrochloride

• MDL： MFCD19382263
• Inchi： 1S/C10H19N3O3S.ClH/c14-10(7-13-4-2-11-3-5-13)12-9-1-6-17(15,16)8-9;/h9,11H,1-8H2,(H,12,14);1H
• InChI Key： JMCRJPTZPRQWEE-UHFFFAOYSA-N
• SMILES： N(C1CCS(=O)(=O)C1)C(=O)CN1CCNCC1.Cl

Additional information on N-(1,1-dioxo-1λ?-thiolan-3-yl)-2-(piperazin-1-yl)acetamide dihydrochloride

N-(1,1-Dioxo-1λ?-Thiolan-3-Yl)-2-(Piperazin-1-Yl)Acetamide Dihydrochloride: A Comprehensive Overview

The compound N-(1,1-dioxo-1λ?-thiolan-3-yl)-2-(piperazin-1-yl)acetamide dihydrochloride, identified by the CAS number 1315369-09-5, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiolane ring, a piperazine moiety, and an acetamide group. The presence of these functional groups makes it a versatile molecule with applications ranging from drug discovery to advanced materials science.

Recent studies have highlighted the importance of thiolane derivatives in medicinal chemistry due to their ability to form stable cyclic structures. The thiolane ring in this compound contributes to its stability and bioavailability, making it an attractive candidate for drug development. Additionally, the piperazine group is known for its ability to act as a linker or a bioisostere in various therapeutic agents. This combination of structural features positions the compound as a promising lead for developing novel pharmaceuticals.

One of the most intriguing aspects of this compound is its potential as a neuroprotective agent. Recent research has demonstrated that certain thiolane derivatives can modulate neuronal signaling pathways and protect against oxidative stress. The dihydrochloride salt form of this compound enhances its solubility, making it easier to administer in preclinical studies. This property has led to increased interest in exploring its efficacy in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and amide bond formation. The use of microwave-assisted synthesis has been shown to improve reaction efficiency and yield. This method not only reduces reaction time but also minimizes the formation of byproducts, making it an environmentally friendly approach.

The pharmacokinetic profile of this compound has also been extensively studied. Research indicates that it exhibits moderate absorption and distribution properties, with a half-life that is suitable for once-daily dosing. These characteristics are crucial for developing drugs with optimal therapeutic windows.

Moreover, the compound has shown potential in cancer therapy. Preclinical studies suggest that it can inhibit the growth of various cancer cell lines by targeting specific oncogenic pathways. Its ability to induce apoptosis in cancer cells without significantly affecting normal cells makes it a promising candidate for targeted therapy.

In conclusion, N-(1,1-dioxo-1λ?-thiolan-3-yl)-2-(piperazin-1-yl)acetamide dihydrochloride represents a cutting-edge molecule with diverse applications in the field of chemistry and medicine. Its unique structure, combined with recent advancements in synthesis and pharmacology, positions it as a key player in future drug development efforts.